Cas no 16757-85-0 (Benzo[a]pyrene,1,2-dimethyl- (6CI,8CI,9CI))

• Product Name: Benzo[a]pyrene,1,2-dimethyl- (6CI,8CI,9CI)
• CAS No: 16757-85-0
• MF: C₂₂H₁₆
• MW: 280.362445831299
• CID: 156443
• PubChem ID: 28040
• Update Time: 2025-04-19

Benzo[a]pyrene,1,2-dimethyl- (6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene,1,2-dimethyl- (6CI,8CI,9CI)
• benzo[a]pyrene, 1,2-dimethyl-
• 1,2-dimethylbenzo[a]pyrene
• 16757-85-0
• BRN 3311123
• 1,2-Dimethylbenzo(a)pyrene
• BENZO(a)PYRENE, 1,2-DIMETHYL-
• DTXSID40168315

• Inchi： 1S/C22H16/c1-13-11-16-7-8-17-12-15-5-3-4-6-19(15)20-10-9-18(14(13)2)21(16)22(17)20/h3-12H,1-2H3
• InChI Key： BKXHRQZQCCZOKZ-UHFFFAOYSA-N
• SMILES： C12C3=CC=C4C=C5C=CC=CC5=C(C=CC1=C(C)C(C)=C3)C=24

Computed Properties

• Exact Mass: 280.12528
• Monoisotopic Mass: 280.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 7

Experimental Properties

• Density: 1.1157 (estimate)
• Boiling Point: 523.08°C (rough estimate)
• Flash Point: 247.4°C
• Refractive Index: 1.8530 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes